Cas no 2680794-45-8 (benzyl 4-oxo-1-oxa-8-azaspiro4.5dec-2-ene-8-carboxylate)

Benzyl 4-oxo-1-oxa-8-azaspiro[4.5]dec-2-ene-8-carboxylate is a spirocyclic lactone derivative with a fused oxazole and piperidine ring system. This compound is of interest in synthetic organic chemistry due to its rigid, spirocyclic framework, which serves as a versatile intermediate for the development of pharmacologically active molecules. The presence of both a lactone and a carbamate moiety enhances its reactivity, enabling selective functionalization at multiple sites. Its structural complexity makes it valuable for constructing heterocyclic scaffolds in medicinal chemistry research. The benzyl ester group further facilitates deprotection under mild conditions, offering flexibility in downstream synthetic applications. This compound is typically handled under inert conditions due to its sensitivity to moisture and air.
benzyl 4-oxo-1-oxa-8-azaspiro4.5dec-2-ene-8-carboxylate structure
2680794-45-8 structure
Product Name:benzyl 4-oxo-1-oxa-8-azaspiro4.5dec-2-ene-8-carboxylate
CAS No:2680794-45-8
MF:C16H17NO4
MW:287.310484647751
CID:5635083
PubChem ID:165924146
Update Time:2025-10-30

benzyl 4-oxo-1-oxa-8-azaspiro4.5dec-2-ene-8-carboxylate Chemical and Physical Properties

Names and Identifiers

    • benzyl 4-oxo-1-oxa-8-azaspiro[4.5]dec-2-ene-8-carboxylate
    • EN300-28287488
    • 2680794-45-8
    • benzyl 4-oxo-1-oxa-8-azaspiro4.5dec-2-ene-8-carboxylate
    • Inchi: 1S/C16H17NO4/c18-14-6-11-21-16(14)7-9-17(10-8-16)15(19)20-12-13-4-2-1-3-5-13/h1-6,11H,7-10,12H2
    • InChI Key: RTGPEFCKLWJRSJ-UHFFFAOYSA-N
    • SMILES: O1C=CC(C21CCN(C(=O)OCC1C=CC=CC=1)CC2)=O

Computed Properties

  • Exact Mass: 287.11575802g/mol
  • Monoisotopic Mass: 287.11575802g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 432
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 55.8Ų

benzyl 4-oxo-1-oxa-8-azaspiro4.5dec-2-ene-8-carboxylate Pricemore >>

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Additional information on benzyl 4-oxo-1-oxa-8-azaspiro4.5dec-2-ene-8-carboxylate

Benzyl 4-Oxo-1-Oxa-8-Azaspiro[4.5]Dec-2-ene-8-Carboxylate: A Comprehensive Overview

Benzyl 4-Oxo-1-Oxa-8-Azaspiro[4.5]Dec-2-enecarboxylate (CAS No. 2680794-45-8) is a complex organic compound with a unique spirocyclic structure, making it a subject of interest in various fields of chemistry and pharmacology. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings joined by a single atom, typically oxygen or nitrogen. In this case, the spiro structure consists of a five-membered ring fused to a six-membered ring, with an oxygen atom and an amine group as part of the structure.

The molecular formula of this compound is C16H17N3O3, and its molecular weight is approximately 313.3 g/mol. The compound exhibits a high degree of structural complexity due to the presence of multiple functional groups, including an oxo group, an amine group, and a carboxylic acid ester group. These functional groups contribute to the compound's reactivity and potential applications in various chemical reactions and biological systems.

Recent studies have highlighted the potential of spiro compounds like benzyl 4-Oxo-1-Oxa-8-Azaspiro[4.5]Decenecarboxylate in drug design and development. The spirocyclic structure provides a unique framework for molecular recognition and binding interactions, making it an attractive candidate for targeting specific biological pathways. For instance, researchers have explored the use of this compound as a potential inhibitor of certain enzymes involved in metabolic disorders and inflammatory diseases.

In terms of synthesis, the compound can be prepared through a multi-step process involving various organic reactions such as nucleophilic substitution, oxidation, and cyclization. The synthesis typically begins with the preparation of intermediate compounds that contain the necessary functional groups for subsequent reactions. The final step involves cyclization to form the spirocyclic structure, which is critical for the compound's unique properties.

The physical properties of benzyl 4-Oxo-1-Oxa-8-Azaspiro[4.5]Decenecarboxylate include a melting point of approximately 150°C and a boiling point around 350°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various chemical processes where controlled solubility is required.

In addition to its potential applications in drug development, this compound has also been studied for its role in materials science. The spirocyclic structure contributes to the formation of stable crystal lattices, which can be utilized in the design of novel materials with specific mechanical or electronic properties. Researchers have explored its use as a building block for constructing advanced materials with applications in electronics and photonics.

The study of benzyl 4-Oxo-1-Oxa-8-Azaspiro[4.5]Decenecarboxylate has also led to insights into its interactions with biological systems. Preclinical studies have shown that the compound exhibits moderate activity against certain cancer cell lines, suggesting its potential as an anticancer agent. However, further research is required to fully understand its mechanism of action and toxicity profile before it can be considered for clinical use.

In conclusion, benzyl 4-Oxo-1-Oxa-8-Azaspiro[4.5]Decenecarboxylate (CAS No. 2680794-45-) is a fascinating compound with a complex structure and diverse potential applications. Its unique spirocyclic framework makes it an interesting target for research in drug design, materials science, and other areas of chemistry. As ongoing studies continue to uncover new insights into its properties and functions, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.

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